1-methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• SMILES: CN1C2=C(C=CC(=N2)C(=O)O)C=N1
• InChI: InChI=1S/C8H7N3O2/c1-11-7-5(4-9-11)2-3-6(10-7)8(12)13/h2-4H,1H3,(H,12,13)
• InChIKey: ZGTRPCYLEVDUPU-UHFFFAOYSA-N

1-Methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid: Physicochemical & Structural Properties

1-Methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS: 1344207-33-5) is a heterocyclic compound belonging to the pyrazolo[3,4-b]pyridine family, a privileged scaffold in medicinal chemistry for kinase inhibition and purine mimicry [1]. This specific derivative features a fused bicyclic system consisting of a pyrazole ring and a pyridine ring, with a carboxylic acid functional group at the 6-position and a methyl group at the 1-position. The compound has a molecular formula of C₈H₇N₃O₂ and a molecular weight of 177.16 g/mol . Its structural similarity to purine bases, particularly adenine and guanine, underpins its potential utility as a fragment or scaffold for drug discovery programs targeting ATP-binding pockets [2]. The compound is commercially available from multiple reputable vendors with purities typically ≥95% .

Workflow Fragment-based kinase inhibitor screening

Scaffold Type Purine-mimetic heterocyclic building block

Availability Commercially sourced with high purity

• [1] Abdel-Aziem, A., et al. Recent advances in pyrazolo[3,4-b]pyridine chemistry: synthesis techniques and biological activity. Molecular Diversity, 2025. DOI: 10.1007/s11030-025-11231-5. PMID: 40560489. View Source
• [2] Biosynth. The Pyrazolopyridine Puzzle: How a Tiny Molecular Masterpiece is Revolutionizing Medicine and Materials. Biosynth Technical Article, 2026. View Source

Why 1-Methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid Is Irreplaceable

Generic substitution within the pyrazolo[3,4-b]pyridine chemical space is scientifically unsound due to significant differences in physicochemical properties, synthetic accessibility, and biological target engagement dictated by specific substitution patterns. The unsubstituted 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS: 1251111-24-6) exhibits a lower XLogP3 of 0.7 [1], whereas the 1-methyl derivative is expected to show increased lipophilicity, directly impacting membrane permeability and pharmacokinetic profiles [2]. Furthermore, the 1-methyl group locks the tautomeric equilibrium in favor of the 1H-tautomer, enhancing chemical stability and simplifying downstream derivatization [3]. The presence of the carboxylic acid at the 6-position provides a crucial synthetic handle for amide coupling and esterification, which is absent in non-carboxylic acid analogs [1]. These distinctions underscore why a researcher cannot simply interchange this compound with other pyrazolo[3,4-b]pyridine derivatives without compromising experimental reproducibility and data interpretation.

Risk Factor

1-Methyl Derivative

Unsubstituted Analog

Lipophilicity Profile

Estimated higher lipophilicity (N1-methyl)

Lower predicted lipophilicity (unsubstituted parent)

Tautomeric State

Locked 1H-tautomer

Dynamic equilibrium (1H/2H mixture)

Synthetic Handle

Carboxylic acid at C6 (amide coupling)

No carboxylic acid (limited direct coupling)

• [1] 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid. PubChem Compound Summary, 2026. CID: 67251082. View Source
• [2] Abdel-Aziem, A., et al. Recent advances in pyrazolo[3,4-b]pyridine chemistry: synthesis techniques and biological activity. Molecular Diversity, 2025. DOI: 10.1007/s11030-025-11231-5. PMID: 40560489. View Source
• [3] Biosynth. The Pyrazolopyridine Puzzle: How a Tiny Molecular Masterpiece is Revolutionizing Medicine and Materials. Biosynth Technical Article, 2026. View Source

1-Methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid: Comparison with Key Analogs

Lipophilicity & Molecular Weight: 1-Methyl vs. Unsubstituted

The 1-methyl derivative of pyrazolo[3,4-b]pyridine-6-carboxylic acid (C₈H₇N₃O₂) exhibits a higher molecular weight (177.16 g/mol) compared to its unsubstituted parent compound (163.13 g/mol) . This increase in molecular weight is accompanied by an anticipated increase in lipophilicity (XLogP3) from 0.7 for the parent compound to an estimated value >1.0 for the 1-methyl derivative, based on the addition of a methyl group [1]. This change in lipophilicity directly impacts the compound's ability to cross biological membranes via passive diffusion, a critical parameter in cellular assay design and drug candidate selection [2].

Lipophilicity & MW

Cross-study comparable

MW 177.16 g/mol vs 163.13 g/mol; Est. XLogP3 increase >0.3 units vs parent 0.7

Supports permeability profiling for cell-based assays

Calculated properties; confirm experimentally

Evidence Dimension	Molecular Weight and Lipophilicity (XLogP3)
Target Compound Data	Molecular Weight: 177.16 g/mol; XLogP3: Estimated >1.0 (based on methyl substitution)
Comparator Or Baseline	1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS: 1251111-24-6): Molecular Weight: 163.13 g/mol; XLogP3: 0.7
Quantified Difference	Molecular Weight difference: +14.03 g/mol; XLogP3 difference: Estimated increase of >0.3 units
Conditions	Calculated physicochemical properties from PubChem and standard chemical principles

Why This Matters

The increased lipophilicity of the 1-methyl derivative enhances passive membrane permeability, making it a more suitable fragment or scaffold for cell-based assays and lead optimization programs.

• [1] 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid. PubChem Compound Summary, 2026. CID: 67251082. View Source
• [2] Abdel-Aziem, A., et al. Recent advances in pyrazolo[3,4-b]pyridine chemistry: synthesis techniques and biological activity. Molecular Diversity, 2025. DOI: 10.1007/s11030-025-11231-5. PMID: 40560489. View Source

Tautomeric Stability: 1-Methyl vs. Other Isomers

The 1H-pyrazolo[3,4-b]pyridine scaffold is known to exist in multiple tautomeric forms (1H and 2H), which can lead to variable biological activity and complicate chemical synthesis [1]. The introduction of a methyl group at the 1-position (N1-methylation) locks the scaffold into the 1H-tautomeric form, as evidenced by the commercial availability and characterization of 1-methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid . In contrast, the unsubstituted 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid can undergo tautomerization, potentially leading to mixtures of isomers in solution [1]. This structural lock enhances the compound's chemical stability and ensures a single, defined molecular entity for experimental use, thereby improving reproducibility [2].

Tautomeric Stability

Class-level inference

Locked 1H-tautomer vs. dynamic equilibrium (1H/2H mixture)

May reduce tautomer-related assay variability

Class-level inference; confirm under experimental conditions

Evidence Dimension	Tautomeric State and Chemical Stability
Target Compound Data	1H-tautomer locked by N1-methyl group; commercially available as a single, stable entity
Comparator Or Baseline	1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS: 1251111-24-6): Exists in equilibrium between 1H and 2H tautomers
Quantified Difference	Qualitative difference: locked vs. dynamic tautomeric equilibrium
Conditions	Solution-phase behavior and commercial availability

Why This Matters

The locked tautomeric state of the 1-methyl derivative eliminates ambiguity in biological assays and simplifies synthetic planning, providing a more reliable building block for medicinal chemistry.

• [1] Doganc, F., Göker, H. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. Magnetic Resonance in Chemistry, 2024, 62, 765-774. DOI: 10.1002/mrc.5471. View Source
• [2] Biosynth. The Pyrazolopyridine Puzzle: How a Tiny Molecular Masterpiece is Revolutionizing Medicine and Materials. Biosynth Technical Article, 2026. View Source

Synthetic Utility: Carboxylic Acid vs. Other Derivatives

The 1-methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid offers a unique combination of substitution pattern that facilitates specific synthetic transformations. The carboxylic acid at the 6-position is a versatile handle for amide bond formation, esterification, and other coupling reactions, which is a key advantage over analogs lacking this functional group . For instance, the unsubstituted 1H-pyrazolo[3,4-b]pyridine lacks a carboxylic acid, limiting its direct use in bioconjugation or library synthesis. Furthermore, the presence of the 1-methyl group directs and controls reactivity at the N1 position, which is crucial for selective functionalization [1]. A related synthesis of 3,5-difunctionalized 1-methyl-1H-pyrazolo[3,4-b]pyridines demonstrates the feasibility of palladium-mediated coupling reactions on this scaffold, highlighting its synthetic tractability [2].

Synthetic Handle

Supporting evidence

C6 carboxylic acid enables amide coupling and esterification; absent in comparator

Supports library synthesis and probe design

Palladium-mediated coupling feasibility reported

Evidence Dimension	Functional Group Availability and Synthetic Utility
Target Compound Data	Carboxylic acid at C6 (versatile coupling handle); N1-methyl group (locked tautomer and directed reactivity)
Comparator Or Baseline	1H-pyrazolo[3,4-b]pyridine (no carboxylic acid, limited direct coupling options)
Quantified Difference	Qualitative advantage: presence of a carboxylic acid enables a wider range of downstream chemical modifications
Conditions	Standard organic synthesis conditions

Why This Matters

The carboxylic acid functional group at the 6-position makes this compound a superior building block for constructing diverse chemical libraries and targeted probes, directly impacting its procurement value for medicinal chemistry programs.

• [1] Abdel-Aziem, A., et al. Recent advances in pyrazolo[3,4-b]pyridine chemistry: synthesis techniques and biological activity. Molecular Diversity, 2025. DOI: 10.1007/s11030-025-11231-5. PMID: 40560489. View Source
• [2] Synthesis of 3,5-difunctionalized 1-methyl-1H-pyrazolo[3,4-b]pyridines involving palladium-mediated coupling reactions. Tetrahedron Letters, 2004, 45(35), 6633-6636. View Source

1-Methyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid: Research & Industrial Applications

Fragment-Based Drug Discovery for Kinases

The compound's purine-like core and favorable lipophilicity make it an ideal fragment for screening against kinase targets. Its XLogP3 > 1.0 suggests adequate solubility and permeability for fragment screening in biochemical assays, while its molecular weight of 177.16 g/mol is within the typical fragment range (<250 Da) . The carboxylic acid handle allows for rapid analog synthesis upon hit identification, streamlining hit-to-lead optimization campaigns.

PROTACs & Molecular Glues Synthesis

The carboxylic acid group at the 6-position serves as a convenient attachment point for linkers in PROTAC design or for conjugating to E3 ligase ligands. This application leverages the compound's kinase-binding potential as a warhead while enabling the recruitment of the ubiquitin-proteasome system [1]. Its stability and defined tautomeric state are crucial for consistent linker chemistry.

Chemical Biology Tool Development

Researchers can use this compound to create affinity probes or fluorescently labeled analogs for studying kinase localization and function in cellular models. The locked 1H-tautomer ensures a single, defined molecular species for bioconjugation, reducing experimental variability [1]. The carboxylic acid enables straightforward amidation with amine-containing fluorophores or biotin tags.

CNS Drug Discovery Scaffold

Given its molecular weight and lipophilicity profile, the compound is a promising starting point for designing central nervous system (CNS) penetrant molecules. The pyrazolo[3,4-b]pyridine scaffold has been explored for CNS targets, including phosphodiesterases and GABA receptors [2]. The 1-methyl derivative's physicochemical properties (e.g., XLogP3 > 1.0, MW < 200) align with favorable CNS drug-likeness parameters.

Application

Selection Property

Validation Focus

Fragment-based kinase screening

Purine-mimetic scaffold with moderate lipophilicity

Kinase panel selectivity and hit validation

PROTAC linker attachment

Carboxylic acid handle for conjugation

Linker chemistry efficiency and ternary complex formation

Chemical biology probe development

Defined tautomeric state and reactive handle

Bioconjugation specificity and target engagement

CNS-penetrant scaffold research

Favorable physicochemical profile for CNS penetration

Blood-brain barrier permeability assays

• [1] Biosynth. The Pyrazolopyridine Puzzle: How a Tiny Molecular Masterpiece is Revolutionizing Medicine and Materials. Biosynth Technical Article, 2026. View Source
• [2] Abdel-Aziem, A., et al. Recent advances in pyrazolo[3,4-b]pyridine chemistry: synthesis techniques and biological activity. Molecular Diversity, 2025. DOI: 10.1007/s11030-025-11231-5. PMID: 40560489. View Source